Cas no 827024-12-4 (Benzoic acid, 2-(1H-pyrrol-1-ylsulfonyl)-)

• Product Name: Benzoic acid, 2-(1H-pyrrol-1-ylsulfonyl)-
• CAS No: 827024-12-4
• MF: C₁₁H₉NO₄S
• MW: 251.258461713791
• CID: 686515
• PubChem ID: 71417837
• Update Time: 2025-04-19

Benzoic acid, 2-(1H-pyrrol-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1H-pyrrol-1-ylsulfonyl)-
• 2-pyrrol-1-ylsulfonylbenzoic acid
• 2-(1H-Pyrrole-1-sulfonyl)benzoic acid
• 827024-12-4
• 2-((1H-Pyrrol-1-yl)sulfonyl)benzoic acid
• DTXSID10837167

• Inchi： 1S/C11H9NO4S/c13-11(14)9-5-1-2-6-10(9)17(15,16)12-7-3-4-8-12/h1-8H,(H,13,14)
• InChI Key： CLIGIHMHVWXQPQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(N1C=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 251.02522894g/mol
• Monoisotopic Mass: 251.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.8Ų